Cas no 2138811-52-4 ((Z)-N'-hydroxy-3-methoxy-1,1-dioxo-1lambda6-thietane-3-carboximidamide)

• Product Name: (Z)-N'-hydroxy-3-methoxy-1,1-dioxo-1lambda6-thietane-3-carboximidamide
• CAS No: 2138811-52-4
• MF: C₅H₁₀N₂O₄S
• MW: 194.208899974823
• CID: 6416946
• PubChem ID: 165458621
• Update Time: 2025-07-09

(Z)-N'-hydroxy-3-methoxy-1,1-dioxo-1lambda6-thietane-3-carboximidamide Chemical and Physical Properties

Names and Identifiers

• (Z)-N'-hydroxy-3-methoxy-1,1-dioxo-1lambda6-thietane-3-carboximidamide
• 2138811-52-4
• EN300-737590

• Inchi： 1S/C5H10N2O4S/c1-11-5(4(6)7-8)2-12(9,10)3-5/h8H,2-3H2,1H3,(H2,6,7)
• InChI Key： LYWWWRPKRYNFQO-UHFFFAOYSA-N
• SMILES： S1(CC(/C(=N/O)/N)(C1)OC)(=O)=O

Computed Properties

• Exact Mass: 194.03612798g/mol
• Monoisotopic Mass: 194.03612798g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 110Ų

Additional information on (Z)-N'-hydroxy-3-methoxy-1,1-dioxo-1lambda6-thietane-3-carboximidamide

The Compound CAS No 2138811-52-4: (Z)-N'-Hydroxy-3-Methoxy-1,1-Dioxo-1λ6-Thietane-3-Carboximidamide

The compound with CAS No 2138811-52-4, known as (Z)-N'-Hydroxy-3-Methoxy-1,1-Dioxo-1λ6-Thietane-3-Carboximidamide, is a highly specialized organic compound with unique structural and functional properties. This compound belongs to the class of thietanes, which are four-membered cyclic ethers containing sulfur. The (Z) configuration indicates the specific stereochemistry of the molecule, while the presence of a hydroxyl group (-OH) and a methoxy group (-OCH₃) adds complexity to its chemical behavior.

Recent studies have highlighted the potential of this compound in various fields, including pharmaceuticals and materials science. Its thietane ring structure is particularly interesting due to its ability to participate in diverse chemical reactions, making it a valuable building block for synthesizing more complex molecules. The methoxy group at position 3 contributes to the compound's solubility and reactivity, while the hydroxyl group at position N' plays a crucial role in hydrogen bonding and intermolecular interactions.

One of the most notable applications of (Z)-N'-Hydroxy-3-Methoxy-1,1-Dioxo-1λ6-Thietane-3-Carboximidamide is in drug design. Researchers have explored its potential as a precursor for bioactive compounds, particularly in the development of anti-inflammatory and antiviral agents. The compound's ability to form stable complexes with metal ions has also made it a promising candidate for use in catalysis and sensor technologies.

In terms of synthesis, this compound can be prepared through a variety of methods, including ring-opening reactions of thietanes followed by subsequent functionalization steps. The stereochemistry of the molecule is critical during synthesis, as it directly influences the compound's physical and chemical properties. Advanced techniques such as X-ray crystallography have been employed to confirm the molecular structure and stereochemistry of this compound.

The dioxo group in the thietane ring introduces significant strain into the molecule, which can be harnessed for various applications. For instance, this strain can be utilized in designing mechanically robust materials or in creating reactive intermediates for organic synthesis. The compound's reactivity is further enhanced by its ability to undergo nucleophilic attack at specific positions within the ring.

From an environmental perspective, understanding the degradation pathways of (Z)-N'-Hydroxy-3-Methoxy-1,1-Dioxo-1λ6-Thietane-3-Carboximidamide is crucial for assessing its potential impact on ecosystems. Recent studies have shown that under certain conditions, such as exposure to UV light or microbial activity, this compound undergoes hydrolysis to form less complex molecules that are more readily biodegradable.

In conclusion, (Z)-N'-Hydroxy-3-Methoxy-1,1-Dioxo-1λ6-Thietane-3-Carboximidamide is a versatile compound with a wide range of potential applications across multiple disciplines. Its unique structure and functional groups make it an attractive target for further research and development. As new insights into its properties continue to emerge, this compound is poised to play an increasingly important role in advancing both scientific knowledge and practical innovations.